Cas no 573947-96-3 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide
• CAS No: 573947-96-3
• MF: C₁₉H₂₃NO₆S₂
• MW: 425.519023180008
• CID: 6418604
• PubChem ID: 4323422
• Update Time: 2025-07-09

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide
• SR-01000114164-1
• Z57788408
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-ylmethyl)benzamide
• F1673-5830
• SR-01000114164
• 573947-96-3
• AKOS002237085
• AKOS016083199
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-[(thiophen-2-yl)methyl]benzamide
• N-(1,1-dioxothiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-ylmethyl)benzamide
• Benzamide, 3,4,5-trimethoxy-N-(tetrahydro-1,1-dioxido-3-thienyl)-N-(2-thienylmethyl)-

• Inchi： 1S/C19H23NO6S2/c1-24-16-9-13(10-17(25-2)18(16)26-3)19(21)20(11-15-5-4-7-27-15)14-6-8-28(22,23)12-14/h4-5,7,9-10,14H,6,8,11-12H2,1-3H3
• InChI Key： JXZQIGXJDRXDNU-UHFFFAOYSA-N
• SMILES： C(N(C1CCS(=O)(=O)C1)CC1SC=CC=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 425.09667980g/mol
• Monoisotopic Mass: 425.09667980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 682.9±55.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide (CAS No. 573947-96-3)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide, identified by its CAS number 573947-96-3, is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including a thiolane-1,1-dioxide moiety, a trimethoxybenzamide core, and a thiophene derivative, making it a subject of interest for its potential applications in drug discovery and development.

The thiophene ring in this compound is particularly noteworthy, as thiophene derivatives are widely explored for their bioactive properties. Researchers are increasingly focusing on N-(thiophen-2-yl)methylbenzamide derivatives due to their versatility in medicinal chemistry. The presence of the 1,1-dioxo-1lambda6-thiolan-3-yl group further enhances the compound's potential for interactions with biological targets, such as enzymes or receptors, which is a hot topic in current drug design and precision medicine.

In the context of AI-driven drug discovery, compounds like N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide are often analyzed using computational tools to predict their pharmacokinetic and pharmacodynamic properties. This aligns with the growing trend of leveraging machine learning and cheminformatics to accelerate the identification of novel therapeutic agents. The compound's trimethoxybenzamide scaffold is also relevant to discussions about multi-target drug design, a strategy gaining traction in treating complex diseases like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the preparation of CAS 573947-96-3 involves sophisticated methodologies, including amide coupling reactions and sulfone chemistry. These techniques are frequently searched by chemists and students alike, reflecting the compound's educational value in advanced organic synthesis courses. Additionally, its structural complexity makes it a candidate for studies on stereochemistry and conformational analysis, topics that are perennially popular in academic and industrial research.

The compound's potential applications extend to material science, where its aromatic and heterocyclic components could contribute to the development of organic semiconductors or photovoltaic materials. This intersection of chemistry and renewable energy is a trending topic, as scientists seek sustainable alternatives to traditional energy sources. The thiophene and benzamide motifs are particularly relevant in this regard, as they are common building blocks in organic electronics.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4,5-trimethoxy-N-(thiophen-2-yl)methylbenzamide (CAS No. 573947-96-3) represents a multifaceted compound with significant implications across pharmaceutical research, computational chemistry, and material science. Its intricate structure and diverse functional groups make it a valuable subject for ongoing scientific exploration, particularly in areas aligned with contemporary trends like AI-assisted drug discovery and green chemistry.